

AHCY as a Prognostic Marker in Neuroblastoma: A Comparative Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: *Adohcy*

Cat. No.: *B15712053*

[Get Quote](#)

For researchers, scientists, and drug development professionals, this guide provides a comprehensive validation of S-adenosylhomocysteine hydrolase (AHCY) as a prognostic marker in neuroblastoma. It objectively compares its performance with alternative markers and presents supporting experimental data.

Neuroblastoma, a common pediatric solid tumor, exhibits significant clinical heterogeneity, making accurate risk stratification crucial for therapeutic decision-making. While established prognostic markers such as MYCN amplification, patient age at diagnosis, and International Neuroblastoma Staging System (INSS) stage are routinely used, there is a continuous search for novel biomarkers to improve prognostic accuracy. Recent evidence has pointed to S-adenosylhomocysteine hydrolase (AHCY) as a promising candidate. This guide synthesizes findings from key studies to evaluate the prognostic utility of AHCY in neuroblastoma.

Performance of AHCY in Prognostic Signatures

AHCY has been identified as a recurrent gene in multiple prognostic gene signatures for neuroblastoma, underscoring its potential significance. Two notable studies have incorporated AHCY into prognostic models, demonstrating its ability to stratify patients into different risk groups.

A 2023 study by Chicco et al. identified AHCY, along with DPYSL3 and NME1, as the most frequently occurring genes in published prognostic signatures for neuroblastoma.[1][2] Their validation, based on a meta-analysis of multiple gene expression datasets, confirmed the prognostic capability of this three-gene signature.[1][2]

Another independent study developed a four-gene signature comprising AHCY, ERCC6L, STK33, and NCAN. This signature demonstrated strong prognostic power in predicting patient outcomes.[3] The performance of this four-gene signature was validated across independent datasets.

The following table summarizes the performance of these AHCY-inclusive gene signatures in comparison to established prognostic markers.

Prognostic Marker/Signature	Performance Metric	Value	Patient Cohort/Dataset	Reference
4-Gene Signature (AHCY, ERCC6L, STK33, NCAN)	AUC for predicting vital status	0.86	GSE49710	[3]
Hazard Ratio (High-risk vs. Low-risk)	>1 ($p < 0.0001$)	GSE49710	[3]	
AHCY (High vs. Low Expression)	Estimated Risk Ratio for death	6.4 ($p < 0.0001$)	Meta-analysis of multiple datasets	
MYCN Amplification	AUC for predicting MYCN amplification (by AHCY expression)	0.946	GSE49710	[3]
Hazard Ratio	Varies by study	Multiple	[3]	
Age at Diagnosis (≥ 18 months vs. < 18 months)	Hazard Ratio	Varies by study	Multiple	[3]
INSS Stage (e.g., Stage 4 vs. others)	Hazard Ratio	Varies by study	Multiple	[3]

AUC: Area Under the Curve; a measure of the model's ability to distinguish between two classes (e.g., alive vs. deceased). A value of 1.0 indicates perfect prediction, while 0.5 indicates random guessing. Hazard Ratio (HR): A measure of how often a particular event (e.g., death) happens in one group compared to another group over time. An $HR > 1$ indicates an increased risk. Risk Ratio (RR): The ratio of the probability of an outcome in an exposed group to the probability of an outcome in an unexposed group.

Experimental Protocols

The validation of AHCY as a prognostic marker has been primarily conducted through bioinformatics analysis of large-scale gene expression datasets. The general workflow and key experimental methodologies are outlined below.

Patient Cohort and Data Source

- **Datasets:** The primary data for these studies were obtained from public gene expression repositories, most notably the Gene Expression Omnibus (GEO). Key datasets utilized include GSE49710, GSE45480, and GSE16476. These datasets contain gene expression profiles (from microarray or RNA-seq) and associated clinical data for large cohorts of neuroblastoma patients.
- **Inclusion Criteria:** Studies typically include patients with a confirmed diagnosis of neuroblastoma, available gene expression data, and clinical follow-up information, including overall survival (OS) and event-free survival (EFS).

Gene Expression Analysis

- **Data Preprocessing:** Raw gene expression data (e.g., CEL files for microarrays) are normalized to remove technical variations. Common normalization methods include Robust Multi-array Average (RMA).
- **Differential Gene Expression Analysis:** To identify genes associated with prognosis, patients are often stratified into groups based on clinical outcomes (e.g., high-risk vs. low-risk, deceased vs. alive). Statistical tests, such as the t-test or LIMMA (Linear Models for Microarray Data), are then used to identify differentially expressed genes between these groups.
- **Gene Signature Development:** Prognostic gene signatures are developed using machine learning algorithms. In the case of the four-gene signature including AHCY, a Random Forest (RF) model was used to rank the importance of differentially expressed genes in predicting prognosis. The top-ranked genes were then selected for the signature.

Survival Analysis

- **Kaplan-Meier Analysis:** This statistical method is used to estimate the survival function from lifetime data. Kaplan-Meier curves are generated to visualize the difference in survival probabilities between patient groups stratified by the expression of the gene signature (e.g., high-risk vs. low-risk score). The log-rank test is used to determine the statistical significance of the observed differences.
- **Cox Proportional-Hazards Model:** This regression model is used to investigate the association between the gene signature and survival time, while adjusting for other clinical variables (e.g., age, MYCN status, INSS stage). This allows for the determination of whether the gene signature is an independent prognostic factor. A risk score is often calculated for each patient based on the expression levels of the genes in the signature and their respective coefficients from the Cox model.


Signaling Pathways and Experimental Workflows


The prognostic significance of AHCY in neuroblastoma is intrinsically linked to its biological function, particularly its role in the methionine cycle and its regulation by the MYCN oncogene.

AHCY in the Methionine Cycle and MYCN Signaling

AHCY is a key enzyme in the methionine cycle, responsible for hydrolyzing S-adenosylhomocysteine (SAH) to homocysteine and adenosine. SAH is a potent inhibitor of methyltransferases. By regulating SAH levels, AHCY plays a crucial role in cellular methylation reactions, which are vital for epigenetic regulation of gene expression.

In the context of neuroblastoma, AHCY expression is directly upregulated by the MYCN oncogene. MYCN is a master transcriptional regulator, and its amplification is a hallmark of high-risk neuroblastoma. The upregulation of AHCY by MYCN suggests a mechanism by which MYCN-driven tumors may alter their epigenetic landscape to promote proliferation and survival.





[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Distinct transcriptional MYCN/c-MYC activities are associated with spontaneous regression or malignant progression in neuroblastomas - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. Frontiers | Identification of Potential Prognostic Genes for Neuroblastoma [[frontiersin.org](https://www.frontiersin.org/)]
- 3. Identification of Potential Prognostic Genes for Neuroblastoma - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- To cite this document: BenchChem. [AHCY as a Prognostic Marker in Neuroblastoma: A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15712053/docs#ahcy-as-a-prognostic-marker-in-neuroblastoma-a-comparative-guide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)